Cas no 96846-35-4 (Ethyl 2-[(tert-butoxycarbonyl)amino]-3-[(2-ethoxy-2-oxoethyl)sulfanyl]propanoate)

• Product Name: Ethyl 2-[(tert-butoxycarbonyl)amino]-3-[(2-ethoxy-2-oxoethyl)sulfanyl]propanoate
• CAS No: 96846-35-4
• MF: C₁₄H₂₅NO₆S
• MW: 335.416403532028
• CID: 2858966
• Update Time: 2023-08-10

Ethyl 2-[(tert-butoxycarbonyl)amino]-3-[(2-ethoxy-2-oxoethyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(tert-butoxycarbonyl)amino]-3-[(2-ethoxy-2-oxoethyl)sulfanyl]propanoate
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-3-[(2-ethoxy-2-oxoethyl)sulfanyl]propanoate
• MLS000326865
• HMS2296I23
• ethyl 3-(2-ethoxy-2-oxoethyl)sulfanyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• SMR000179482
• Ethyl 2-[(tert-butoxycarbonyl)amino]-3-[(2-ethoxy-2-oxoethyl)sulfanyl]propanoate

• Inchi： 1S/C14H25NO6S/c1-6-19-11(16)9-22-8-10(12(17)20-7-2)15-13(18)21-14(3,4)5/h10H,6-9H2,1-5H3,(H,15,18)
• InChI Key： ZJDODEKYCKYTHP-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)CC(C(=O)OCC)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 380
• XLogP3: 2.2
• Topological Polar Surface Area: 116